Cas no 2680697-00-9 (benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate)

• Product Name: benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate
• CAS No: 2680697-00-9
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5632205
• PubChem ID: 165921406
• Update Time: 2025-05-21

benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680697-00-9
• EN300-28293222
• benzyl N-[2-(methoxymethyl)-4-nitrophenyl]carbamate
• benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate

• Inchi： 1S/C16H16N2O5/c1-22-11-13-9-14(18(20)21)7-8-15(13)17-16(19)23-10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key： QYANQNFGSVMVQQ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C=CC=1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate

Introduction to benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate (CAS No. 2680697-00-9)

benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate (CAS No. 2680697-00-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate is composed of a benzyl carbamate moiety linked to a 4-nitrophenyl group substituted with a methoxymethyl group. This combination of functional groups imparts distinct chemical and biological properties, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of nitroaromatic compounds in drug discovery due to their ability to modulate various biological processes. The presence of the nitro group in benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate suggests potential applications in the treatment of diseases involving oxidative stress and inflammation. Additionally, the methoxymethyl substitution can enhance the solubility and bioavailability of the compound, which are crucial factors in drug development.

In the context of medicinal chemistry, benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate has been explored for its anti-inflammatory and anti-cancer properties. Preliminary in vitro studies have demonstrated that this compound can effectively inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have therapeutic potential in treating conditions such as arthritis and other inflammatory disorders.

Furthermore, research into the anti-cancer properties of benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate has shown promising results. In cell culture studies, it has exhibited cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a potential lead compound for further development into an anticancer agent.

The pharmacokinetic properties of benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate have also been evaluated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an orally administered drug. Additionally, its stability under physiological conditions has been confirmed through various analytical techniques, ensuring its reliability as a therapeutic candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate. Early-phase clinical trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, benzyl N-2-(methoxymethyl)-4-nitrophenylcarbamate (CAS No. 2680697-00-9) represents a promising candidate in the development of new therapeutic agents for treating inflammatory and cancer-related diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and pharmaceutical science.